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Abstract:

This document provides detailed application notes on the anti-TIGIT monoclonal antibody T-
448 (also known as EOS-448 and GSK4428859A) and a comprehensive protocol for
determining its functional inhibitory concentration 50% (IC50). As specific IC50 values for T-448
against various cell lines are not publicly available, this guide focuses on its mechanism of
action and equips researchers with the methodology to ascertain its potency in relevant cellular
assays. T-448 is a human immunoglobulin G1 (higG1) antibody characterized by its high
affinity and potent antagonist activity against the T cell immunoglobulin and ITIM domain
(TIGIT) immune checkpoint inhibitor[1][2]. Its mechanism is multifaceted, involving the
activation of T cells, modulation of antigen-presenting cells, and the depletion of regulatory T
cells (Tregs) and terminally exhausted T cells[3][4].

Introduction to T-448 and its Mechanism of Action

T-448 is a clinical-stage immuno-oncology therapeutic designed to enhance the anti-tumor
immune response. TIGIT, its target, is an immune checkpoint inhibitor expressed on various
immune cells, including NK cells, T cells, and regulatory T cells[1][5]. By binding to its ligands
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on antigen-presenting cells or tumor cells, TIGIT suppresses the anti-tumor activity of the
immune system.

T-448's therapeutic potential stems from its multifaceted mechanism of action:

o Restoration of T-cell Effector Function: By blocking the TIGIT pathway, T-448 prevents the
inhibition of T-cell and NK cell activity, thereby restoring their ability to attack tumor cells[1]

[5].

o FcyR-Mediated Activation: The IgG1 isotype of T-448 allows it to engage Fc gamma
receptors (FcyR) on myeloid and NK cells, leading to their activation[1][2]. This engagement
is crucial for its anti-tumor effects[3][4].

o Depletion of Suppressive Immune Cells: T-448 preferentially depletes Tregs and terminally
exhausted CD8+ T cells, which have high TIGIT expression, within the tumor
microenvironment. This shifts the balance towards a more effective anti-tumor immune
response[1][4].

Preclinical and clinical data have shown that T-448 can increase the proliferation of memory
CD8+ T cells and lead to a sustained depletion of suppressive Tregs, resulting in an increased
effector CD8/Treg ratio[1][2].

Data Presentation: A Note on T-448 Potency

While specific IC50 values for T-448 are not available in the public domain, it is described as
having "picomolar activity" in preventing ligand binding and engaging FcyRs[1][2]. The
determination of its functional IC50 is highly dependent on the specific assay and cell types
used. The following sections provide a detailed protocol for researchers to determine these
values in their own experimental setups.

Experimental Protocols for IC50 Determination of T-
448

The following protocols describe general methods for determining the functional IC50 of T-448.
The specific cell lines and assay conditions should be optimized based on the research
question.
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General Cell Culture and Reagents

e Cell Lines: Relevant human immune cell lines (e.g., Jurkat T cells, NK-92 cells) or, more
ideally, primary human peripheral blood mononuclear cells (PBMCs) should be used.

o Culture Medium: RPMI-1640 or DMEM supplemented with 10% fetal bovine serum (FBS),
1% penicillin-streptomycin, and relevant cytokines (e.g., IL-2 for T-cell and NK-cell cultures).

o T-448 Antibody: Prepare a stock solution of T-448 in a sterile, protein-stabilized buffer (e.g.,
PBS with 0.1% BSA).

o Assay Plates: 96-well flat-bottom tissue culture plates.

Protocol 1: T-Cell Activation Assay

This assay measures the ability of T-448 to enhance T-cell activation, often assessed by the
expression of activation markers or cytokine production.

Materials:

PBMCs isolated from healthy donors.

T-cell activation stimuli (e.g., anti-CD3/anti-CD28 antibodies, or a specific antigen if using
antigen-specific T-cells).

Fluorochrome-conjugated antibodies for flow cytometry (e.g., anti-CD8, anti-CD69, anti-IFN-
Y)-

Flow cytometer.

Procedure:

o Cell Plating: Seed isolated PBMCs at a density of 1-2 x 10”5 cells per well in a 96-well plate.

o T-448 Treatment: Prepare serial dilutions of T-448 in culture medium. A suggested starting
range is from 0.001 nM to 100 nM. Add the dilutions to the respective wells. Include a vehicle
control (medium with buffer).
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o Stimulation: Add the T-cell activation stimuli to the wells.
 Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO2 incubator.

o Staining and Analysis: Harvest the cells and stain with fluorochrome-conjugated antibodies
against cell surface markers (e.g., CD8, CD69) and intracellular cytokines (e.g., IFN-y) after
a protein transport inhibitor treatment.

o Data Acquisition: Acquire data on a flow cytometer.

e IC50 Calculation: The IC50 is the concentration of T-448 that results in a 50% increase in the
expression of activation markers or cytokine production compared to the stimulated control
without the antibody. Plot the percentage of activation against the log of the T-448
concentration and fit a dose-response curve.

Protocol 2: Regulatory T-Cell (Treg) Depletion Assay

This assay quantifies the ability of T-448 to induce antibody-dependent cell-mediated
cytotoxicity (ADCC) against Tregs.

Materials:

Isolated Tregs (CD4+CD25+FoxP3+) as target cells.

NK cells or PBMCs as effector cells.

Cell viability dye (e.g., 7-AAD or propidium iodide).

Fluorochrome-conjugated antibodies for flow cytometry (e.g., anti-CD4, anti-CD25).

Flow cytometer.
Procedure:

o Cell Plating: Co-culture target Tregs and effector cells (e.g., at a 1:10 target-to-effector ratio)
in a 96-well plate.

o T-448 Treatment: Add serial dilutions of T-448 to the co-culture.
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¢ [ncubation: Incubate for 4-6 hours at 37°C.

» Staining and Analysis: Add the cell viability dye and stain with antibodies to identify the Treg
population.

o Data Acquisition: Acquire data on a flow cytometer.

e |C50 Calculation: The IC50 is the concentration of T-448 that results in 50% lysis of the
target Treg population. Calculate the percentage of specific lysis for each concentration and
plot against the log of the T-448 concentration to determine the IC50 from the dose-response

curve.

Visualizations
Signaling Pathway of T-448 Action
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Caption: Mechanism of action of the anti-TIGIT antibody T-448.

Experimental Workflow for IC50 Determination
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Caption: General experimental workflow for determining the IC50 of T-448.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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